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Compound of Interest

Compound Name: CCT365623 hydrochloride

Cat. No.: B606557 Get Quote

Essential Safety and Handling Guide for
CCT365623 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of CCT365623 hydrochloride, an orally active lysyl oxidase (LOX) inhibitor.

Adherence to these procedures is critical to ensure personnel safety and mitigate

environmental contamination. The toxicological properties of this compound have not been fully

characterized and it should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory to prevent

dermal, ocular, and respiratory exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b606557?utm_src=pdf-interest
https://www.benchchem.com/product/b606557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile

rubber gloves.

Provides a robust barrier

against direct skin contact.

Eye/Face Protection

Chemical safety goggles with a

snug fit. A face shield should

be worn over safety goggles

for splash protection.

Protects eyes from splashes or

fine particles. Offers an

additional layer of protection

for the entire face.

Body Protection

A disposable, long-sleeved,

back-closing chemical-

resistant laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

Use a dust mask or respirator

if handling large quantities or if

dust is generated. All

manipulations of the solid

compound and its solutions

should be conducted in a

certified chemical fume hood.

Minimizes the risk of inhaling

airborne particles.[1]

Operational and Disposal Plans
Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation

of dust or fumes.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2]

Protect from light.[1]
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Recommended storage for the powder is -20°C for up to 3 years and at 4°C for up to 2

years.

Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[3]

Disposal:

Dispose of waste product and contaminated packaging in accordance with local, state, and

federal regulations.[1]

Do not allow the product to enter drains.[1]

Experimental Protocols
Preparation of Stock Solutions:

For experimental use, CCT365623 hydrochloride can be dissolved in solvents like DMSO.

In Vitro Cell-Based Assays:

Concentration: In MDA-MB-231 cells, concentrations ranging from 0-40 μM have been used.

[3]

Effects: At these concentrations, CCT365623 has been shown to decrease the protein levels

of surface EGFR, pY1068 EGFR, pAKT, and MATN2, while increasing the protein levels of

pSMAD2.[3]

In Vivo Animal Studies:

Animal Model: A mouse model of spontaneous breast cancer that metastasizes to the lungs

has been used.[3]

Dosage and Administration: A dosage of 70 mg/kg was administered via oral gavage daily for

approximately 3 weeks.[3]

Observed Effects: This regimen significantly reduced MATN2 protein levels in both primary

and metastatic lung tumors and was accompanied by the loss of EGFR from the plasma

membranes of the cells in both tumor types.[3]
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Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of CCT365623 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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